3-ETHYL-2-[(3-([3-ETHYL-6-METHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1-
3-ETHYL-2-[(3-([3-ETHYL-6-METHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1-
Brand Name:
Vulcanchem
CAS No.:
189298-36-0
VCID:
VC0060599
InChI:
InChI=1S/C30H35N2S2.C7H8O3S/c1-7-31-24-11-9-20(3)13-26(24)33-28(31)16-22-15-23(19-30(5,6)18-22)17-29-32(8-2)25-12-10-21(4)14-27(25)34-29;1-6-2-4-7(5-3-6)11(8,9)10/h9-17H,7-8,18-19H2,1-6H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
SMILES:
CCN1C2=C(C=C(C=C2)C)SC1=CC3=CC(=CC4=[N+](C5=C(S4)C=C(C=C5)C)CC)CC(C3)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula:
C37H42N2O3S3
Molecular Weight:
658.934
3-ETHYL-2-[(3-([3-ETHYL-6-METHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1-
CAS No.: 189298-36-0
Main Products
VCID: VC0060599
Molecular Formula: C37H42N2O3S3
Molecular Weight: 658.934
![3-ETHYL-2-[(3-([3-ETHYL-6-METHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1- - 189298-36-0](/images/no_structure.jpg)
| CAS No. | 189298-36-0 |
|---|---|
| Product Name | 3-ETHYL-2-[(3-([3-ETHYL-6-METHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-5,5-DIMETHYL-2-CYCLOHEXEN-1- |
| Molecular Formula | C37H42N2O3S3 |
| Molecular Weight | 658.934 |
| IUPAC Name | 3-ethyl-2-[[3-[(3-ethyl-6-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-5,5-dimethylcyclohexen-1-yl]methylidene]-6-methyl-1,3-benzothiazole;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C30H35N2S2.C7H8O3S/c1-7-31-24-11-9-20(3)13-26(24)33-28(31)16-22-15-23(19-30(5,6)18-22)17-29-32(8-2)25-12-10-21(4)14-27(25)34-29;1-6-2-4-7(5-3-6)11(8,9)10/h9-17H,7-8,18-19H2,1-6H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1 |
| Standard InChIKey | YEFJTUFOJRZSPE-UHFFFAOYSA-M |
| SMILES | CCN1C2=C(C=C(C=C2)C)SC1=CC3=CC(=CC4=[N+](C5=C(S4)C=C(C=C5)C)CC)CC(C3)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Last Modified | Aug 20 2021 |
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